Cas no 1261455-35-9 (3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride)

• Product Name: 3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride
• CAS No: 1261455-35-9
• MF: C₇H₄ClF₃O₄S
• MW: 276.617470741272
• CID: 4794318
• Update Time: 2023-08-17

3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C7H4ClF3O4S/c8-16(13,14)4-1-2-6(5(12)3-4)15-7(9,10)11/h1-3,12H
• InChI Key： KBNIFRFSXPXPIR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C=1)O)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 2.8
• Topological Polar Surface Area: 72